Cas no 2228121-27-3 (5-methyl-1H-pyrazol-3-yl sulfamate)

• Product Name: 5-methyl-1H-pyrazol-3-yl sulfamate
• CAS No: 2228121-27-3
• MF: C₄H₇N₃O₃S
• MW: 177.181679010391
• CID: 6301799
• PubChem ID: 165882602
• Update Time: 2025-05-21

5-methyl-1H-pyrazol-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-pyrazol-3-yl sulfamate
• 2228121-27-3
• EN300-1990909

• Inchi： 1S/C4H7N3O3S/c1-3-2-4(7-6-3)10-11(5,8)9/h2H,1H3,(H,6,7)(H2,5,8,9)
• InChI Key： MXDXQECKSBEMLN-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C)NN=1

Computed Properties

• Exact Mass: 177.02081227g/mol
• Monoisotopic Mass: 177.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106Ų

Additional information on 5-methyl-1H-pyrazol-3-yl sulfamate

Recent Advances in the Study of 5-methyl-1H-pyrazol-3-yl sulfamate (CAS: 2228121-27-3)

The compound 5-methyl-1H-pyrazol-3-yl sulfamate (CAS: 2228121-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate derivative, characterized by its unique pyrazole core, has demonstrated promising potential in various therapeutic applications, including enzyme inhibition and anticancer activity. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of investigation has been the role of 5-methyl-1H-pyrazol-3-yl sulfamate as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Researchers have reported that this compound exhibits selective inhibition against specific CA isoforms, making it a potential candidate for targeting diseases such as glaucoma, epilepsy, and certain cancers. The structural features of the compound, particularly the sulfamate moiety, have been identified as critical for its binding affinity and selectivity.

In addition to its enzyme inhibitory properties, recent studies have explored the anticancer potential of 5-methyl-1H-pyrazol-3-yl sulfamate. Preliminary in vitro and in vivo experiments have shown that the compound can induce apoptosis in cancer cell lines and inhibit tumor growth in animal models. These findings suggest that further development of this compound could lead to novel chemotherapeutic agents with improved efficacy and reduced side effects.

The synthesis and optimization of 5-methyl-1H-pyrazol-3-yl sulfamate have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in both preclinical and clinical studies. Researchers have also investigated various derivatives and analogs to enhance its pharmacological profile, including modifications to the pyrazole ring and sulfamate group.

Despite these promising developments, challenges remain in the clinical translation of 5-methyl-1H-pyrazol-3-yl sulfamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Nevertheless, the compound's unique properties and versatile applications make it a valuable subject of ongoing investigation in the chemical biology and pharmaceutical fields.

In conclusion, 5-methyl-1H-pyrazol-3-yl sulfamate (CAS: 2228121-27-3) represents a compelling area of research with significant therapeutic potential. Continued exploration of its molecular mechanisms, synthetic optimization, and pharmacological applications will be essential for unlocking its full clinical utility. This research brief highlights the latest advancements and underscores the importance of this compound in the evolving landscape of drug discovery and development.